Cas no 1261972-16-0 (2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid)

• Product Name: 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid
• CAS No: 1261972-16-0
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18319711
• CID: 2766845
• PubChem ID: 53225629
• Update Time: 2025-10-28

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',4-Difluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID70689361
• MFCD18319711
• 2-FLUORO-5-(3-FLUORO-4-HYDROXYPHENYL)BENZOIC ACID
• 1261972-16-0
• 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid, 95%
• 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid

• MDL： MFCD18319711
• Inchi： 1S/C13H8F2O3/c14-10-3-1-7(5-9(10)13(17)18)8-2-4-12(16)11(15)6-8/h1-6,16H,(H,17,18)
• InChI Key： PCICWYUVVYIEBS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 250.04415044Da
• Monoisotopic Mass: 250.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid

Research Brief on 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid (CAS: 1261972-16-0): Recent Advances and Applications

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid (CAS: 1261972-16-0) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical relevance.

One of the most notable advancements in the study of 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid is its application in the design of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical scaffold for the development of selective inhibitors of the JAK/STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study reported that derivatives of this compound exhibited potent inhibitory activity against JAK2 and JAK3, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In addition to its role in kinase inhibition, recent research has also investigated the anti-inflammatory properties of 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that this compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to modulate NF-κB signaling, a key pathway involved in inflammation. These findings underscore the compound's potential as a therapeutic agent for inflammatory disorders.

The synthetic accessibility of 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid has also been a focus of recent investigations. A 2022 paper in Organic Letters described a novel, high-yield synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction followed by regioselective fluorination. This method not only improved the overall yield but also reduced the number of purification steps, making it more feasible for large-scale production. Such advancements in synthesis are critical for facilitating further pharmacological studies and potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid. For instance, its pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic efficacy. Ongoing research is exploring structural modifications to address these limitations while retaining its biological activity. Additionally, toxicological studies are needed to ensure its safety profile before progressing to human trials.

In conclusion, 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid (CAS: 1261972-16-0) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in synthetic methodologies, position it as a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in more complex disease models to unlock its full therapeutic potential.